Cas no 2228544-69-0 (tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate
• CAS No: 2228544-69-0
• MF: C₁₂H₁₅ClFNO₄S
• MW: 323.768204927444
• CID: 5860760
• PubChem ID: 165669312
• Update Time: 2025-05-19

tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate
• 2228544-69-0
• EN300-1901207
• tert-butyl N-{2-chloro-4-[(fluorosulfonyl)methyl]phenyl}carbamate

• Inchi： 1S/C12H15ClFNO4S/c1-12(2,3)19-11(16)15-10-5-4-8(6-9(10)13)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： ZHVMMWXZJBKKJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CS(=O)(=O)F

Computed Properties

• Exact Mass: 323.0394350g/mol
• Monoisotopic Mass: 323.0394350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate

tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2228544-69-0)

The compound tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2228544-69-0) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound is characterized by its unique structure, which includes a tert-butyl group, a chlorine substituent, and a fluorosulfonyl methyl group attached to a phenyl ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of this compound in the development of novel herbicides and fungicides. The fluorosulfonyl methyl group is particularly notable for its ability to enhance the compound's stability and bioavailability, making it an ideal candidate for agricultural applications. Researchers have also explored the potential of this compound in targeted drug delivery systems, where its unique structure allows for precise interaction with specific biological pathways.

The synthesis of tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the tert-butyl group not only enhances the compound's solubility but also plays a critical role in stabilizing its molecular structure. This has been validated through extensive computational modeling and experimental studies, which have demonstrated the compound's exceptional thermal and chemical stability.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes involved in plant growth regulation. Its ability to selectively target specific enzymes makes it a promising candidate for developing next-generation agricultural chemicals that are both effective and environmentally friendly. Recent research has also explored its potential as a precursor for synthesizing other bioactive compounds, further expanding its utility in the chemical industry.

The environmental impact of tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate has been a subject of considerable interest among scientists. Studies have indicated that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This property, combined with its high efficiency in agricultural applications, positions it as a sustainable alternative to traditional chemicals.

From a structural perspective, the chlorine substituent on the phenyl ring plays a crucial role in modulating the compound's electronic properties, thereby influencing its reactivity and selectivity in various chemical reactions. The presence of the fluorosulfonyl methyl group further enhances these properties, making the compound highly versatile in different chemical transformations.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the molecular dynamics of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and elucidating its stereochemical properties. These findings have significantly contributed to our understanding of the compound's behavior in different chemical environments.

In conclusion, tert-butyl N-{2-chloro-4-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2228544-69-0) represents a cutting-edge development in organic chemistry with wide-ranging applications across multiple industries. Its unique structure, combined with its exceptional chemical and biological properties, makes it a valuable asset in both research and commercial settings.